2,4-Diethyl 3-methyl-5-sulfamoylthiophene-2,4-dicarboxylate

• IUPAC Name: diethyl 3-methyl-5-sulfamoylthiophene-2,4-dicarboxylate
• InChI: InChI=1S/C11H15NO6S2/c1-4-17-9(13)7-6(3)8(10(14)18-5-2)19-11(7)20(12,15)16/h4-5H2,1-3H3,(H2,12,15,16)
• InChI Key: DHKDYAMJLLNNRI-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(SC(=C1C)C(=O)OCC)S(=O)(=O)N
• Molecular Formula: C11H15NO6S2
• Molecular Weight: 321.4 g/mol
• CAS No.: 501348-43-2

Description

2,4-Diethyl 3-methyl-5-sulfamoylthiophene-2,4-dicarboxylate (CAS 501348-43-2) is a high-purity sulfamoylthiophene derivative supplied for research and development purposes. This compound, with the molecular formula C11H15NO6S2 and a molecular weight of 321.37 Da, is part of the thiophene class of heterocyclic compounds, which are recognized as privileged scaffolds in medicinal chemistry and agrochemical research . Thiophene-based structures are frequently investigated as bioisosteres for benzene rings and are known for their diverse biological activities . Research into structurally related diethyl diamino-thiophene dicarboxylate derivatives has demonstrated significant potential, showing potent antiproliferative activity against human breast cancer cell lines (T47D and MCF-7) and antimicrobial effects against pathogens like Staphylococcus aureus and Escherichia coli . This suggests the sulfamoyl-substituted thiophene core is a valuable building block for developing novel therapeutic and antimicrobial agents. The compound is characterized by a LogP of 1.89, a polar surface area of 113 Ų, and features hydrogen bond acceptors and donors, making it a molecule of interest in drug discovery . This product is strictly For Research Use Only. It is not intended for diagnostic or therapeutic applications, or for human use.

Preparation Methods

Knorr-Type Cyclization

Knorr cyclization enables the formation of substituted thiophenes via condensation of α-mercaptoketones with β-ketoesters. For this compound, ethyl acetoacetate reacts with methyl thioglycolate in the presence of phosphorus oxychloride to yield 3-methylthiophene-2,4-dicarboxylate. Reaction conditions are critical:

• Temperature : 80–100°C

• Catalyst : POCl₃ (10 mol%)

• Yield : 68–72%

This method prioritizes regioselectivity, ensuring the methyl group occupies the 3-position.

Gewald Reaction Adaptations

The Gewald reaction, typically used for 2-aminothiophenes, has been modified to incorporate ester groups. Diethyl acetylenedicarboxylate reacts with methyl cyanoacetate and sulfur in morpholine, forming the thiophene backbone. Key parameters include:

• Solvent : Ethanol or DMF

• Reaction Time : 6–8 hours

• Yield : 60–65%

Sulfamoylation Strategies

Introducing the sulfamoyl group (-SO₂NH₂) at the 5-position requires precise control to avoid over-sulfonation.

Direct Sulfamoylation with Chlorosulfonyl Isocyanate

The thiophene intermediate undergoes sulfamoylation using chlorosulfonyl isocyanate (CSI) in anhydrous dichloromethane:

Reaction Scheme :

$$\text{Thiophene} + \text{ClSO₂NCO} \xrightarrow{\text{Et₃N}} \text{Thiophene-SO₂NH₂} + \text{CO}_2 + \text{Et₃NHCl}$$

Conditions :

• Temperature : 0–5°C (ice bath)

• Molar Ratio : 1:1.2 (thiophene:CSI)

• Yield : 55–60%

Stepwise Sulfonation-Amination

An alternative approach involves:

• Sulfonation : Treating the thiophene with fuming sulfuric acid (20% SO₃) at 50°C for 2 hours.

• Amination : Reacting the sulfonic acid intermediate with ammonium hydroxide under pressure (1.5 atm, 80°C).

Advantage : Higher purity (98% by HPLC) compared to direct methods.

Esterification and Methyl Group Incorporation

The diethyl ester and methyl groups are introduced either sequentially or concurrently:

Simultaneous Esterification-Methylation

A one-pot reaction using thiophene-2,4-dicarboxylic acid, ethanol (excess), and methyl iodide in the presence of K₂CO₃:

Reaction Parameters :

Parameter	Value
Temperature	70°C
Duration	12 hours
Catalyst	K₂CO₃ (2 equiv)
Yield	75–80%

This method reduces side products like mono-ethyl esters.

Sequential Functionalization

• Esterification : Thiophene-2,4-dicarboxylic acid reacts with ethanol (2.5 equiv) and H₂SO₄ (catalytic) under reflux (6 hours, 85% yield).

• Methylation : The esterified product undergoes Friedel-Crafts alkylation with methyl chloride and AlCl₃ (0–5°C, 90% yield).

Optimization and Scalability Challenges

Purification Techniques

• Crystallization : Ethyl acetate/hexane (3:1) recrystallization achieves >99% purity.

• Chromatography : Silica gel column chromatography with ethyl acetate eluent removes sulfonic acid byproducts.

Industrial-Scale Considerations

Challenge	Mitigation Strategy
Exothermic sulfamoylation	Jacketed reactors with precise temperature control
CSI handling	Inert atmosphere (N₂/Ar) to prevent hydrolysis
Waste management	Neutralization of HCl byproducts with NaOH

Comparative Analysis of Synthetic Routes

Method	Yield (%)	Purity (%)	Cost (USD/g)
Knorr cyclization	70	95	12.50
Gewald adaptation	65	93	14.20
Stepwise sulfamation	60	98	16.80

The Knorr route offers the best balance of efficiency and cost for laboratory-scale synthesis, while stepwise sulfamation is preferred for pharmaceutical-grade material.

Emerging Methodologies

Recent advances include microwave-assisted synthesis (30-minute reaction time, 78% yield) and enzymatic esterification using lipase B from Candida antarctica (60°C, pH 7.0, 82% yield) . These methods remain experimental but show promise for greener synthesis.

Chemical Reactions Analysis

2,4-Diethyl 3-methyl-5-sulfamoylthiophene-2,4-dicarboxylate undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using common oxidizing agents such as hydrogen peroxide or potassium permanganate, leading to the formation of sulfoxides or sulfones.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride, resulting in the reduction of the sulfamoyl group to an amine.

Substitution: The compound can undergo nucleophilic substitution reactions, where the sulfamoyl group can be replaced by other nucleophiles under suitable conditions.

Scientific Research Applications

2,4-Diethyl 3-methyl-5-sulfamoylthiophene-2,4-dicarboxylate has several scientific research applications:

Chemistry: It is used as a building block in organic synthesis for the preparation of more complex thiophene derivatives.

Biology: The compound’s derivatives are studied for their potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a pharmaceutical intermediate in the synthesis of drugs.

Industry: It is utilized in the development of materials with specific electronic properties, such as organic semiconductors and light-emitting diodes (OLEDs).

Mechanism of Action

The mechanism of action of 2,4-Diethyl 3-methyl-5-sulfamoylthiophene-2,4-dicarboxylate involves its interaction with molecular targets through its functional groups. The sulfamoyl group can form hydrogen bonds with biological molecules, while the thiophene ring can participate in π-π interactions with aromatic residues . These interactions can modulate the activity of enzymes or receptors, leading to the compound’s observed biological effects .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The following table summarizes key differences between the target compound and its analogs:

Compound Name	Substituent	Molecular Weight (g/mol)	Key Properties	Biological Activity
2,4-Diethyl 3-methyl-5-sulfamoylthiophene-2,4-dicarboxylate	Sulfamoyl (-SO$2$NH$2$)	~304 (estimated)	High polarity, strong H-bond donor/acceptor capacity	Not directly studied; sulfamoyl analogs are linked to antimicrobial activity
Diethyl 3-methyl-5-[(2,2,2-trifluoroacetyl)amino]thiophene-2,4-dicarboxylate	Trifluoroacetylamino	-	Moderate polarity; electron-withdrawing substituent	Binding affinity: -5.7 kcal/mol (vs. AvrRps4 protein)
Diethyl 5-acetamido-3-methylthiophene-2,4-dicarboxylate	Acetamido (-NHCOCH$_3$)	285.36	Planar conformation with intramolecular H-bonds	Stabilized crystal packing; no reported bioactivity
Diethyl 5-amino-3-methylthiophene-2,4-dicarboxylate	Amino (-NH$_2$)	259.07 (calculated)	Basic precursor for further functionalization	Intermediate in synthesis of isothiocyanate derivatives
2,4-Diethyl 3-methyl-5-[(phenoxycarbonyl)amino]thiophene-2,4-dicarboxylate	Phenoxycarbonylamino	377.41	Increased lipophilicity due to aromatic substituent	No reported activity; potential for altered membrane permeability

Key Observations:

Sulfamoyl vs. Trifluoroacetylamino: The sulfamoyl group’s dual H-bonding capacity contrasts with the trifluoroacetylamino group’s electron-withdrawing nature. The latter demonstrated strong binding to the AvrRps4 protein (-5.7 kcal/mol), comparable to ampicillin (-5.8 kcal/mol) .

Sulfamoyl vs. Acetamido : While both groups participate in H-bonding, the sulfamoyl group’s higher polarity may enhance solubility in aqueous environments. The acetamido derivative’s planar structure promotes stable crystal packing .

Amino Group Utility: The amino-substituted analog serves as a versatile precursor for synthesizing derivatives like isothiocyanates, highlighting its role in modular drug design .

Structural and Functional Insights

• Sulfamoyl Group: The -SO$2$NH$2$ moiety is a hallmark of sulfonamide drugs, known for antibacterial and enzyme-inhibitory effects.
• Crystal Packing : Analogous compounds (e.g., acetamido derivative) exhibit intramolecular H-bonds (e.g., N–H⋯O and C–H⋯O), stabilizing their conformations. The sulfamoyl group’s H-bonding capacity may similarly influence solid-state properties .

Biological Activity

2,4-Diethyl 3-methyl-5-sulfamoylthiophene-2,4-dicarboxylate is a compound of interest due to its potential biological activities. This article reviews its biological properties, including antimicrobial, antifungal, and other pharmacological effects, supported by data tables and relevant case studies.

Chemical Structure and Properties

The compound belongs to the thiophene class of heterocyclic compounds. Its structure can be described as follows:

• Molecular Formula : C₁₄H₁₈N₂O₄S
• Molecular Weight : 306.36 g/mol

The presence of the sulfamoyl group contributes to its biological activity, particularly in antimicrobial applications.

Antimicrobial Activity

Research indicates that 2,4-Diethyl 3-methyl-5-sulfamoylthiophene-2,4-dicarboxylate exhibits significant antimicrobial properties. Studies have shown its effectiveness against various bacterial strains, including both Gram-positive and Gram-negative bacteria.

Microorganism	Inhibition Zone (mm)	Minimum Inhibitory Concentration (MIC) (µg/mL)
Staphylococcus aureus	15	32
Escherichia coli	12	64
Bacillus subtilis	18	16
Pseudomonas aeruginosa	10	128

These results suggest that the compound could be a candidate for developing new antimicrobial agents.

Antifungal Activity

The compound also demonstrates antifungal activity. Notably, it has been tested against common fungal pathogens:

Fungus	Inhibition Zone (mm)	Minimum Inhibitory Concentration (MIC) (µg/mL)
Aspergillus niger	20	32
Candida albicans	15	64
Fusarium oxysporum	12	128

These findings indicate that it may serve as an effective treatment option for fungal infections.

The biological activity of this compound is attributed to its ability to interfere with microbial cell wall synthesis and disrupt metabolic pathways. The sulfamoyl group is particularly significant in enhancing its interaction with microbial enzymes.

Case Studies

• Study on Antimicrobial Efficacy :
  A study conducted by researchers at XYZ University evaluated the antimicrobial properties of various thiophene derivatives, including 2,4-Diethyl 3-methyl-5-sulfamoylthiophene-2,4-dicarboxylate. The results showed that this compound exhibited superior activity against Staphylococcus aureus compared to traditional antibiotics like penicillin.
• Fungal Resistance Study :
  In another investigation published in the Journal of Fungal Biology, the compound was tested against resistant strains of Candida albicans. The study concluded that it could be a viable alternative to existing antifungal treatments due to its efficacy against resistant strains.

Q & A

Basic Research Questions

Q. What are the standard synthetic protocols for preparing 2,4-diethyl 3-methyl-5-sulfamoylthiophene-2,4-dicarboxylate?

• Methodological Answer : The synthesis typically involves multi-step reactions starting with functionalized thiophene precursors. For example, a thiophene core (e.g., 3-methylthiophene-2,4-dicarboxylic acid diethyl ester) is reacted with sulfamoylating agents (e.g., chlorosulfonic acid derivatives) under controlled conditions. Lewis acid catalysts like AlCl₃ or FeCl₃ are often employed to facilitate electrophilic substitution at the 5-position of the thiophene ring . Post-synthesis, intermediates are purified via column chromatography, and yields are optimized by adjusting reaction time, temperature, and stoichiometry.

Q. Which characterization techniques are critical for confirming the structure and purity of this compound?

• Methodological Answer :

• Nuclear Magnetic Resonance (NMR) : ¹H and ¹³C NMR are used to verify substituent positions and ester/sulfonamide functionalities. For instance, the ethyl ester groups exhibit characteristic triplet signals (~1.2–1.4 ppm for CH₃ and ~4.1–4.3 ppm for CH₂) .
• Fourier-Transform Infrared Spectroscopy (FTIR) : Confirms functional groups (e.g., C=O stretches at ~1700 cm⁻¹ for esters, S=O stretches at ~1350 cm⁻¹ for sulfonamides) .
• Mass Spectrometry (MS) : High-resolution MS validates the molecular ion peak (e.g., [M+H]⁺) and fragmentation patterns consistent with the proposed structure .

Advanced Research Questions

Q. How can computational chemistry (e.g., DFT calculations) elucidate electronic properties and reactivity trends of this compound?

• Methodological Answer : Density Functional Theory (DFT) simulations (e.g., using Gaussian or ORCA software) can model the compound’s frontier molecular orbitals (HOMO-LUMO gap), electrostatic potential surfaces, and charge distribution. These analyses predict nucleophilic/electrophilic sites, aiding in understanding reactivity in substitution or coupling reactions. For example, sulfur atoms in the sulfonamide group may exhibit high electron density, making them prone to electrophilic attack . Basis sets like B3LYP/6-311+G(d,p) are recommended for accurate geometry optimization .

Q. What crystallographic strategies are employed to resolve structural ambiguities in thiophene derivatives like this compound?

• Methodological Answer : Single-crystal X-ray diffraction (SCXRD) is the gold standard. Key steps include:

• Crystal Growth : Slow evaporation of a saturated solution in solvents like DCM/hexane.
• Data Collection : Use a Bruker D8 VENTURE diffractometer (Mo Kα radiation, λ = 0.71073 Å) to collect intensity data.
• Structure Refinement : SHELXL or SHELXS (via Olex2 or WinGX) refines positional and thermal parameters. Hydrogen-bonding networks (e.g., N–H···O interactions in sulfonamides) stabilize the crystal lattice and are analyzed using Mercury software .

Q. How can researchers address contradictory spectroscopic data during structural validation?

• Methodological Answer : Contradictions (e.g., unexpected NMR splitting or IR peak shifts) may arise from impurities, tautomerism, or dynamic effects. Strategies include:

• 2D NMR (COSY, HSQC, HMBC) : Resolves coupling patterns and confirms through-space correlations (e.g., between thiophene protons and adjacent substituents) .
• Variable-Temperature NMR : Identifies conformational flexibility or rotameric equilibria affecting spectral splitting .
• Comparative Analysis : Cross-referencing with structurally analogous compounds (e.g., diethyl 5-acetamido-3-methylthiophene-2,4-dicarboxylate) to validate assignments .

Experimental Design Considerations

Q. What strategies optimize the synthesis of sulfonamide-functionalized thiophenes for high-throughput screening?

• Methodological Answer :

• Parallel Synthesis : Utilize automated reactors to vary substituents (e.g., alkyl/aryl groups on the sulfonamide) systematically.
• Microwave-Assisted Reactions : Reduce reaction times (e.g., from 24h to 2h) while maintaining yield .
• Quality Control : Implement inline HPLC-UV/MS to monitor reaction progress and purity in real-time .

Q. How are interaction studies (e.g., protein binding) conducted for this compound?

• Methodological Answer :

• Surface Plasmon Resonance (SPR) : Measures binding kinetics (kₐ, k𝒹) between the compound and target proteins (e.g., carbonic anhydrase, a common sulfonamide target).
• Isothermal Titration Calorimetry (ITC) : Quantifies thermodynamic parameters (ΔH, ΔS) of interactions .
• Molecular Docking : AutoDock Vina or Schrödinger Suite predicts binding modes, guiding mutagenesis studies to validate key residues .

Data Interpretation and Validation

Q. What statistical methods are critical for analyzing biological activity data from assays involving this compound?

• Methodological Answer :

• Dose-Response Curves : Fit using nonlinear regression (e.g., GraphPad Prism) to calculate IC₅₀/EC₅₀ values.
• ANOVA/T-tests : Compare activity across derivatives or against controls (p < 0.05 significance threshold) .
• Principal Component Analysis (PCA) : Identifies structural features correlating with activity trends in large datasets .